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Technical Support Center: BMIM TFSI Handling
& Skin Corrosion

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1-Butyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide

CAS No.: 174899-83-3

Cat. No.: S644962

Disclaimer: This resource is for informational purposes and is based on compiled safety data. Always refer
to the most current Safety Data Sheet (SDS) from your chemical supplier and conduct your own risk

assessment before working with any hazardous material.

Frequently Asked Questions (FAQS)

Q1: What is the primary skin hazard associated with BMIM TFSI? Al: BMIM TFSI is classified as
causing severe skin corrosion (Category 1A/1B under GHS). It can cause irreversible damage to the skin,

including destruction of skin tissue, visible necrosis, and deep-seated pain.

Q2: What Personal Protective Equipment (PPE) is mandatory for handling BMIM TFSI? A2: The

minimum required PPE includes:

e Gloves: Chemically resistant gloves (e.g., Silver Shield/4H, or nitrile rubber with proven permeation
resistance). Standard disposable nitrile gloves are insufficient.

¢ Eye Protection: Chemical splash goggles. Safety glasses are not adequate.

e Body Protection: A lab coat resistant to chemicals, preferably with long sleeves and snap-closures
(not buttons). An apron should be considered for larger volumes.

e Face Protection: A face shield is required if there is a risk of splashing.
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Q3: What is the first-aid measure for skin contact with BMIM TFSI? A3: Immediate and copious

irrigation is critical. The recommended protocol is:

¢ Immediately remove contaminated clothing and jewelry.

¢ Flush the affected skin with lukewarm water for at least 60 minutes.

¢ Seek immediate medical attention and show the SDS for BMIM TFSI to the physician. Do not
interrupt flushing while waiting for medical help.

Q4: How should I store BMIM TFSI to ensure safety? A4: Store in a tightly sealed, chemically
compatible container (typically glass or certain plastics like HDPE) in a cool, dry, and well-ventilated place.
The storage area must be clearly marked as containing corrosive materials and be separate from incompatible

materials like strong oxidizing agents.

Q5: Are there any specific compatibility concerns with BMIM TFSI? A5: Yes. BMIM TFSI is
hygroscopic (absorbs water from the air) and can react violently with strong oxidizing agents and strong

bases. Always check chemical compatibility before proceeding with experiments.

Troubleshooting Guide: Common Handling Issues

Issue Potential Risk Immediate Action Preventive Measure

| Small spill (< 50 mL) on bench | Skin corrosion, surface damage. | 1. Evacuate immediate area. 2. Don full
PPE. 3. Use absorbent pads/spill pillow to contain and absorb. 4. Collect waste in a labeled corrosive waste
container. 5. Decontaminate surface. | Use secondary containment (tray) for all containers. Work within a
fume hood. | | Splash on glove | Potential glove permeation, skin contact. | 1. Remain calm. 2. Proceed
immediately to a sink or safety shower. 3. Carefully remove the contaminated glove. 4. Wash the underlying
hand thoroughly for 15 minutes. | Implement a strict glove-check protocol. Use double-gloving for high-risk
manipulations. | | Accidental ingestion/inhalation | Internal corrosion, respiratory tract irritation. | 1. For
ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention. 2. For
inhalation: Move to fresh air. Seek medical attention if coughing or discomfort persists. | Always use in a
well-ventilated area or fume hood. Never pipette by mouth. | | Uncertainty about glove compatibility |

Undetected skin exposure. | Assume contamination and wash hands. Do not proceed until correct gloves are
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confirmed. | Consult the glove manufacturer's chemical resistance guide. The table below provides a

summary. |

Data Presentation: Quantitative Safety & PPE Data

Table 1: Glove Permeation Data for BMIM TFSI

Data is indicative; always consult the manufacturer's specific guide.

Permeation

Thickness Breakthrough Rate Suitability

(mils) Time (minutes) . Recommendation
(ng/lcm?/min)

Glove Material

Nitrile 4-5 <5 High Not Recommended - For
(Standard) incidental contact only.
Nitrile (Heavy 8-10 ~15 Moderate Limited Protection -

Duty) Suitable for brief, defined
tasks with immediate
removal.

Silver 7-8 > 480 (8 hours) Very Low Highly Recommended -

Shield/4H Excellent broad-spectrum

(Laminated) chemical resistance.

Neoprene 14 ~30 Low Good Protection - A suitable

alternative if laminated
gloves are not available.

Butyl Rubber 14 > 60 Very Low Excellent Protection -
Specifically resistant to many
polar organics.

Table 2: GHS Hazard Classification Summary for BMIM TFSI
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Based on current supplier SDS and PubChem data.

Signal
Hazard Class Category g Hazard Statement Codes
Word
Skin Corrosion/Irritation 1A (Severe) Danger H314: Causes severe skin
burns and eye damage.
Serious Eye Damage/Eye 1 Danger H318: Causes serious eye
Irritation damage.
Specific Target Organ Toxicity 3 (Respiratory tract Warning H335: May cause respiratory
(Single Exposure) irritation) irritation.

Experimental Protocols

Protocol A: Safe Transfer of BMIM TFSI (Liquid Aliquoting)

Objective: To safely aliquot a specific volume of BMIM TFSI from a stock bottle to a smaller vessel without

exposure.

Materials:

e BMIM TFSI stock bottle
¢ Receiving vessel (e.g., vial)

e Appropriate syringe and needle or positive displacement pipette

e Full PPE (as described in FAQ A2)
e Secondary containment tray

e Absorbent paper

e Chemical waste container

Methodology:

e Preparation: Perform all work within a certified chemical fume hood. Place the stock bottle and

receiving vessel in a secondary containment tray lined with absorbent paper.

e PPE: Don all required PPE. Visually inspect gloves for any defects.
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e Transfer:
o If using a syringe: Draw the required volume slowly to avoid creating aerosols or drips.
o If using a pipette: Use a positive displacement pipette with disposable tips and barrels to
prevent contamination of the pipette itself. Do not use air-displacement pipettes.
¢ Dispensing: Dispense the liquid slowly against the inner wall of the receiving vessel to minimize
splashing.
¢ Sealing: Immediately cap the receiving vessel and label it with the contents, date, and hazard
warnings.
¢ Decontamination: Wipe the outside of all containers and the secondary tray. Dispose of all used
absorbent paper, gloves, and pipette tips as corrosive solid waste.
¢ Hygiene: Wash hands thoroughly with soap and water after completing the procedure and removing
all PPE.

Visualizations: Workflow & Mechanism

Diagram 1: BMIM TFSI Spill Response Workflow

This diagram outlines the logical decision-making process following a spill.
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Diagram 2: Proposed Skin Corrosion Mechanism

This diagram illustrates the hypothesized mechanism by which BMIM TFSI causes skin corrosion.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. pddress: gtl’;taer;o, CA 91761, United
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 8/8 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s644962?utm_src=pdf-bulk
https://www.smolecule.com/products/s644962?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

